Cas no 1251573-88-2 (2-(pyrimidin-2-yloxy)-N-(4-sulfamoylphenyl)acetamide)

• Product Name: 2-(pyrimidin-2-yloxy)-N-(4-sulfamoylphenyl)acetamide
• CAS No: 1251573-88-2
• MF: C₁₂H₁₂N₄O₄S
• MW: 308.313080787659
• CID: 6594335
• PubChem ID: 52417032
• Update Time: 2025-10-30

2-(pyrimidin-2-yloxy)-N-(4-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(pyrimidin-2-yloxy)-N-(4-sulfamoylphenyl)acetamide
• 2-pyrimidin-2-yloxy-N-(4-sulfamoylphenyl)acetamide
• 1251573-88-2
• F5868-0049
• AKOS024525842
• VU0526624-1

• Inchi： 1S/C12H12N4O4S/c13-21(18,19)10-4-2-9(3-5-10)16-11(17)8-20-12-14-6-1-7-15-12/h1-7H,8H2,(H,16,17)(H2,13,18,19)
• InChI Key： QBZRJPJDTGSCIJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)COC1=NC=CC=N1

Computed Properties

• Exact Mass: 308.05792605g/mol
• Monoisotopic Mass: 308.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(pyrimidin-2-yloxy)-N-(4-sulfamoylphenyl)acetamide

Professional Introduction to Compound with CAS No. 1251573-88-2 and Product Name: 2-(pyrimidin-2-yloxy)-N-(4-sulfamoylphenyl)acetamide

Compound with the CAS number 1251573-88-2 and the product name 2-(pyrimidin-2-yloxy)-N-(4-sulfamoylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyrimidine core linked to an acetamide moiety, further modified by a 4-sulfamoylphenyl group and a pyrimidin-2-yloxy substituent. Such a configuration suggests multifunctional properties that may be exploited in the design of novel therapeutic agents.

The significance of this compound lies in its ability to interact with biological targets in a manner that could lead to the development of drugs with enhanced efficacy and reduced side effects. The presence of the sulfamoyl group in the molecule is particularly noteworthy, as sulfonamides are well-known for their pharmacological activity across a wide range of diseases. This feature positions the compound as a promising candidate for further investigation in the context of antimicrobial, anti-inflammatory, and anticancer therapies.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The pyrimidine scaffold is one of the most widely studied heterocycles due to its prevalence in nucleic acid bases and its ability to form stable complexes with biological macromolecules. In particular, derivatives of pyrimidine have been extensively explored for their role in modulating enzyme activity and receptor binding. The compound in question, with its dual pyrimidine and phenyl moieties, exemplifies the strategic use of such structural elements to enhance binding affinity and selectivity.

The acetamide group in the molecular structure contributes to the compound's solubility and metabolic stability, which are critical factors in drug development. Acetamides are often incorporated into drug molecules to improve pharmacokinetic properties while maintaining biological activity. Furthermore, the presence of the 4-sulfamoylphenyl group introduces a polar region that can interact favorably with charged residues on target proteins, potentially increasing binding affinity. This combination of structural features makes the compound a compelling subject for further investigation.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of this compound have been subjected to virtual screening using various computational methods to predict its interaction with potential biological targets. Preliminary results suggest that it may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways. These findings align with recent studies that have demonstrated the efficacy of sulfonamide derivatives in modulating key signaling pathways associated with these diseases.

The synthesis of this compound represents a significant achievement in organic chemistry, particularly given the complexity of its molecular framework. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the core pyrimidine-pyrimidinyl linkage. The introduction of the 4-sulfamoylphenyl group required precise functionalization strategies to avoid unwanted side reactions.

Evaluation of the compound's pharmacological properties has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with relevant enzymes and receptors, while in vivo studies aim to evaluate its efficacy and safety profiles. Early results from these studies are promising, indicating that the compound may possess therapeutic potential without significant toxicity. However, further research is needed to fully elucidate its mechanism of action and long-term effects.

The integration of cutting-edge technologies into drug discovery has accelerated the pace at which novel compounds like this one can be developed. Techniques such as mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been instrumental in characterizing the compound's structure and dynamics. These tools provide detailed insights into how the molecule interacts with biological targets at an atomic level, which is essential for optimizing its pharmacological properties.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a versatile scaffold for designing molecules with specific functionalities tailored to address unmet medical needs. For instance, modifications to the sulfamoylphenyl group could enhance its binding affinity for particular targets or improve its metabolic stability. Such flexibility underscores the importance of exploring diverse chemical space in drug development.

Collaborative efforts between academic researchers and industry scientists are crucial for translating laboratory discoveries into clinical applications. The development pipeline for this compound exemplifies such collaboration, involving interdisciplinary teams specializing in synthetic chemistry, pharmacology, bioinformatics, and clinical research. This integrated approach ensures that promising candidates like this one are thoroughly evaluated before advancing into human trials.

The future prospects for this compound are bright, given its promising preclinical data and innovative design principles. Ongoing research aims to optimize its chemical properties further while exploring new therapeutic indications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation treatments that are more effective and personalized.